Cas no 1804277-58-4 (Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate
• CAS No: 1804277-58-4
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• CID: 4944505
• Update Time: 2025-05-21

Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate

• Inchi： 1S/C14H14BrNO3/c1-3-19-13(17)7-10-5-4-6-11(12(10)8-16)14(18)9(2)15/h4-6,9H,3,7H2,1-2H3
• InChI Key： VPYBLTXFKLQEJP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(CC(=O)OCC)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 387
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate

Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate (CAS No. 1804277-58-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate, identified by its CAS number 1804277-58-4, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and cyano functional groups in its backbone suggests a high degree of reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery initiatives.

The molecular framework of Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate encompasses a phenyl ring substituted with a cyanide group at the 2-position and an acetoxyethyl side chain attached to the 3-position. This configuration not only imparts unique electronic properties but also opens up diverse synthetic pathways for further derivatization. The bromine atom, located on the propanoyl moiety, serves as a versatile handle for cross-coupling reactions, which are pivotal in constructing more complex molecules.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate make it an intriguing candidate for such studies. Specifically, the cyanide group has been shown to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. This has prompted investigations into its potential as an intermediate in the synthesis of neuroactive compounds.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The combination of a brominated side chain and a cyano-substituted phenyl ring provides a rich chemical space for exploration. Researchers have leveraged these features to design molecules with enhanced binding affinity and selectivity towards specific therapeutic targets. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer progression.

The bromine atom in Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate is particularly noteworthy, as it enables palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis, allowing for the introduction of aryl or heteroaryl groups into complex molecular architectures. Such transformations have been instrumental in generating novel pharmacophores with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate as a building block. Molecular modeling studies have revealed that modifications to its structure can fine-tune its interactions with biological targets. This has led to the development of more sophisticated algorithms that predict the binding affinities and metabolic stability of candidate drug molecules. These computational approaches are increasingly being integrated into high-throughput screening platforms to accelerate drug discovery efforts.

The cyanide group present in this compound also plays a crucial role in its reactivity and function. It can participate in nucleophilic addition reactions, allowing for the introduction of various functional groups at different positions within the molecule. This flexibility has been exploited to create libraries of compounds with diverse chemical properties, each tailored for specific biological applications.

In conclusion, Ethyl 3-(2-bromopropanoyl)-2-cyanophenylacetate (CAS No. 1804277-58-4) stands out as a versatile intermediate with broad implications in chemical biology and pharmaceutical research. Its unique structural features, including the bromine and cyano substituents, make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.